Cas no 2229216-79-7 (2,2-difluoro-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol
• CAS No: 2229216-79-7
• MF: C₆H₇F₂NOS
• MW: 179.187687158585
• CID: 6547688
• PubChem ID: 165630432
• Update Time: 2025-06-08

2,2-difluoro-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol
• EN300-1952218
• 2229216-79-7

• Inchi： 1S/C6H7F2NOS/c1-4-9-2-5(11-4)6(7,8)3-10/h2,10H,3H2,1H3
• InChI Key： FJXXBLDXMJVTNC-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C(CO)(F)F

Computed Properties

• Exact Mass: 179.02164134g/mol
• Monoisotopic Mass: 179.02164134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.4Ų

Additional information on 2,2-difluoro-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol

Comprehensive Overview of 2,2-Difluoro-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol (CAS No. 2229216-79-7)

2,2-Difluoro-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol (CAS No. 2229216-79-7) is a fluorinated organic compound featuring a thiazole ring, a structural motif widely recognized for its significance in medicinal chemistry and agrochemical applications. The presence of difluoro and hydroxyl functional groups enhances its reactivity and potential utility in synthetic transformations. This compound has garnered attention due to its unique physicochemical properties, including moderate polarity and stability under ambient conditions, making it a valuable intermediate in pharmaceutical research and specialty chemical synthesis.

In recent years, the demand for fluorinated thiazole derivatives has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in the 2-methyl-1,3-thiazol-5-yl moiety, which is known to confer bioactivity in antimicrobial and anti-inflammatory agents. The CAS No. 2229216-79-7 compound is often explored for its potential as a building block in the development of novel small-molecule inhibitors and bioconjugates. Its compatibility with cross-coupling reactions and nucleophilic substitutions further expands its applicability in combinatorial chemistry.

From an industrial perspective, 2,2-difluoro-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol aligns with the growing trend toward sustainable fluorination techniques. As environmental regulations tighten, chemists seek efficient methods to incorporate fluorine atoms without hazardous byproducts. This compound’s synthesis often employs catalytic fluorination or electrophilic fluorinating agents, topics frequently searched in academic and industrial forums. Its low toxicity profile and high purity also make it suitable for scalable production, addressing the need for green chemistry solutions.

The versatility of CAS No. 2229216-79-7 extends to material science, where fluorinated compounds are prized for their thermal stability and electronic properties. For instance, its incorporation into liquid crystal displays (LCDs) or organic light-emitting diodes (OLEDs) has been hypothesized, though empirical studies remain limited. Such applications resonate with current trends in flexible electronics and energy-efficient technologies, areas dominating patent filings and R&D investments.

Analytical characterization of 2,2-difluoro-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol typically involves NMR spectroscopy, mass spectrometry, and HPLC to confirm structural integrity and purity—key concerns for end-users. These methods are frequently queried in search engines alongside terms like "fluorinated thiazole synthesis" or "thiazole derivatives applications", reflecting the compound’s interdisciplinary relevance. Furthermore, its storage conditions (e.g., inert atmosphere, low humidity) and handling precautions are critical to maintaining stability, a topic of practical interest to laboratory professionals.

In summary, 2,2-difluoro-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol (CAS No. 2229216-79-7) exemplifies the convergence of synthetic utility and industrial demand. Its role in advancing pharmaceutical intermediates, material innovation, and green chemistry underscores its importance in modern chemical enterprises. As research continues to uncover new applications, this compound is poised to remain a focal point in both academic and commercial spheres.